Cas no 1420362-24-8 (8-Chloro-1-methyl-3,4-dihydro-1H-pyrimido[1,6-A]pyrimidin-6(2H)-one)

8-Chloro-1-methyl-3,4-dihydro-1H-pyrimido[1,6-A]pyrimidin-6(2H)-one is a heterocyclic compound featuring a fused pyrimidine scaffold, which is of interest in medicinal chemistry and pharmaceutical research. Its structural framework offers potential as a versatile intermediate for the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The chloro and methyl substituents enhance its reactivity, enabling selective functionalization for further derivatization. This compound exhibits stability under standard handling conditions, making it suitable for laboratory-scale applications. Its well-defined molecular architecture supports structure-activity relationship (SAR) studies, aiding in the optimization of drug candidates.

8-Chloro-1-methyl-3,4-dihydro-1H-pyrimido[1,6-A]pyrimidin-6(2H)-one structure

1420362-24-8 structure

Product Name:8-Chloro-1-methyl-3,4-dihydro-1H-pyrimido[1,6-A]pyrimidin-6(2H)-one

CAS No:1420362-24-8

MF:C₈H₁₀ClN₃O

MW:199.637500286102

MDL:MFCD25542232

CID:4596138

Update Time:2025-06-07

8-Chloro-1-methyl-3,4-dihydro-1H-pyrimido[1,6-A]pyrimidin-6(2H)-one Chemical and Physical Properties

Names and Identifiers

- 8-chloro-1-methyl-3,4-dihydro-2H-pyrimido[1,2-c]pyrimidin-6-one
- 8-CHLORO-1-METHYL-3,4-DIHYDRO-1H-PYRIMIDO[1,6-A]PYRIMIDIN-6(2H)-ONE
- 8-chloro-1-methyl-1H,2H,3H,4H,6H-[1,3]diazino[1,6-a]pyrimidin-6-one
- VGC36224
- 8-Chloro-1-methyl-3,4-dihydro-1H-pyrimido[1,6-A]pyrimidin-6(2H)-one
- MDL： MFCD25542232
- Inchi： 1S/C8H10ClN3O/c1-11-3-2-4-12-7(11)5-6(9)10-8(12)13/h5H,2-4H2,1H3
- InChI Key： MPUDGTHFRRRWFH-UHFFFAOYSA-N
- SMILES： ClC1C=C2N(C(N=1)=O)CCCN2C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 311
XLogP3: 1
Topological Polar Surface Area: 35.9

8-Chloro-1-methyl-3,4-dihydro-1H-pyrimido[1,6-A]pyrimidin-6(2H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM467288-1g	8-chloro-1-methyl-3,4-dihydro-2H-pyrimido[1,2-c]pyrimidin-6-one	1420362-24-8	95%+	1g	$922	2023-02-02
eNovation Chemicals LLC	Y1050539-250mg	8-chloro-1-methyl-3,4-dihydro-2H-pyrimido[1,2-c]pyrimidin-6-one	1420362-24-8	95%	250mg	$180	2024-06-06
eNovation Chemicals LLC	Y1050539-1g	8-chloro-1-methyl-3,4-dihydro-2H-pyrimido[1,2-c]pyrimidin-6-one	1420362-24-8	95%	1g	$270	2024-06-06
Alichem	A089006369-1g	8-Chloro-1-methyl-3,4-dihydro-1h-pyrimido[1,6-a]pyrimidin-6(2h)-one	1420362-24-8	95%	1g	715.00 USD	2021-06-01
eNovation Chemicals LLC	D556270-1g	8-chloro-1-methyl-1,2,3,4-tetrahydropyrimido[1,6-a]pyrimidin-6-one	1420362-24-8	97%	1g	$488	2024-05-25
eNovation Chemicals LLC	D556270-5g	8-chloro-1-methyl-1,2,3,4-tetrahydropyrimido[1,6-a]pyrimidin-6-one	1420362-24-8	97%	5g	$1688	2024-05-25
eNovation Chemicals LLC	D556270-1g	8-chloro-1-methyl-1,2,3,4-tetrahydropyrimido[1,6-a]pyrimidin-6-one	1420362-24-8	97%	1g	$488	2025-03-01
eNovation Chemicals LLC	D556270-5g	8-chloro-1-methyl-1,2,3,4-tetrahydropyrimido[1,6-a]pyrimidin-6-one	1420362-24-8	97%	5g	$1688	2025-03-01
Aaron	AR019FQU-100mg	8-chloro-1-methyl-3,4-dihydro-2H-pyrimido[1,2-c]pyrimidin-6-one	1420362-24-8	95%	100mg	$70.00	2023-12-16